molecular formula C10H10F2O3 B6277203 methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate CAS No. 2763740-72-1

methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate

Cat. No. B6277203
CAS RN: 2763740-72-1
M. Wt: 216.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate (MFHB) is a synthetic compound that has been studied for its potential applications in scientific research. MFHB is a member of the class of compounds known as difluorohydroxybenzoates and has been investigated for its potential uses in a variety of research applications. The purpose of

Mechanism of Action

The mechanism of action of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate is not yet fully understood. However, it is believed that methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate acts as an inhibitor of cyclooxygenase-2, which is an enzyme involved in the production of prostaglandins. Additionally, methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate is believed to act as an agonist for GPR41, which is a G-protein-coupled receptor that is involved in the regulation of inflammation.
Biochemical and Physiological Effects
methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are compounds involved in the regulation of inflammation. Additionally, methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate has been shown to inhibit the growth of cancer cells and to reduce inflammation.

Advantages and Limitations for Lab Experiments

Methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate has several advantages for use in lab experiments. It is easy to synthesize, has a wide range of potential applications, and has been shown to have a variety of biochemical and physiological effects. However, there are also some limitations to the use of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate in lab experiments. For example, the mechanism of action of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate is not yet fully understood, and the effects of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate on humans are not yet known.

Future Directions

There are several potential future directions for the study of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate. These include further investigation into the mechanism of action of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate, further research into the effects of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate on humans, and the development of more efficient methods of synthesis. Additionally, further research could be conducted into the potential applications of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate in other areas of scientific research, such as drug discovery and development. Finally, further research into the potential side effects of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate could be conducted.

Synthesis Methods

Methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate can be synthesized through a variety of methods. One common method is the reaction of 4-hydroxybenzoic acid with 2,2-difluoroethanol in the presence of an acid catalyst. This reaction yields the desired product, methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate, as well as a byproduct, water. Other methods of synthesis have also been developed, such as the reaction of 4-hydroxybenzoic acid with 2,2-difluoroethyl chloride, which yields a mixture of methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate and 2,2-difluoropropionic acid.

Scientific Research Applications

Methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate has been studied for its potential applications in scientific research. It has been investigated for its ability to inhibit enzymes, such as cyclooxygenase-2, and to act as an agonist for the G-protein-coupled receptor GPR41. Additionally, methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate has been studied for its potential to inhibit the growth of cancer cells and to reduce inflammation.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate involves the reaction of 4-hydroxybenzoic acid with (1S)-2,2-difluoro-1-hydroxyethanol in the presence of a coupling agent such as DCC or EDC. The resulting intermediate is then esterified with methyl iodide to yield the final product.", "Starting Materials": [ "4-hydroxybenzoic acid", "(1S)-2,2-difluoro-1-hydroxyethanol", "DCC or EDC", "Methyl iodide" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzoic acid and (1S)-2,2-difluoro-1-hydroxyethanol in a suitable solvent such as dichloromethane.", "Step 2: Add a coupling agent such as DCC or EDC to the reaction mixture and stir at room temperature for several hours.", "Step 3: Remove the dicyclohexylurea precipitate by filtration and concentrate the filtrate under reduced pressure.", "Step 4: Esterify the resulting intermediate with methyl iodide in the presence of a base such as potassium carbonate.", "Step 5: Purify the crude product by column chromatography to yield methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate." ] }

CAS RN

2763740-72-1

Product Name

methyl 4-[(1S)-2,2-difluoro-1-hydroxyethyl]benzoate

Molecular Formula

C10H10F2O3

Molecular Weight

216.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.